3-(7-Cyano-5-(2-nitropropyl)indolin-1-yl)propyl benzoate
3-(7-Cyano-5-(2-nitropropyl)indolin-1-yl)propyl benzoate
Brand Name:
Vulcanchem
CAS No.:
350797-56-7
VCID:
VC21201705
InChI:
InChI=1S/C22H23N3O4/c1-16(25(27)28)12-17-13-19-8-10-24(21(19)20(14-17)15-23)9-5-11-29-22(26)18-6-3-2-4-7-18/h2-4,6-7,13-14,16H,5,8-12H2,1H3
SMILES:
CC(CC1=CC2=C(C(=C1)C#N)N(CC2)CCCOC(=O)C3=CC=CC=C3)[N+](=O)[O-]
Molecular Formula:
C22H23N3O4
Molecular Weight:
393.4 g/mol
3-(7-Cyano-5-(2-nitropropyl)indolin-1-yl)propyl benzoate
CAS No.: 350797-56-7
Cat. No.: VC21201705
Molecular Formula: C22H23N3O4
Molecular Weight: 393.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 350797-56-7 |
|---|---|
| Molecular Formula | C22H23N3O4 |
| Molecular Weight | 393.4 g/mol |
| IUPAC Name | 3-[7-cyano-5-(2-nitropropyl)-2,3-dihydroindol-1-yl]propyl benzoate |
| Standard InChI | InChI=1S/C22H23N3O4/c1-16(25(27)28)12-17-13-19-8-10-24(21(19)20(14-17)15-23)9-5-11-29-22(26)18-6-3-2-4-7-18/h2-4,6-7,13-14,16H,5,8-12H2,1H3 |
| Standard InChI Key | TYYQPIFWISYHQT-UHFFFAOYSA-N |
| SMILES | CC(CC1=CC2=C(C(=C1)C#N)N(CC2)CCCOC(=O)C3=CC=CC=C3)[N+](=O)[O-] |
| Canonical SMILES | CC(CC1=CC2=C(C(=C1)C#N)N(CC2)CCCOC(=O)C3=CC=CC=C3)[N+](=O)[O-] |
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